Dowtherm Q is a synthetic organic heat transfer fluid primarily composed of diphenylethane and alkylated aromatic hydrocarbons. It is designed for use in high-temperature applications, providing excellent thermal stability and efficiency in liquid phase heat transfer systems. The fluid operates effectively within a temperature range of -30 to 625 °F (-35 to 330 °C), making it suitable for various industrial heating processes . Dowtherm Q is recognized for its low freezing point and high boiling point, which contribute to its effectiveness in demanding thermal environments.
Dowtherm Q is primarily utilized as an industrial heat transfer fluid and does not have significant biological activity or applications in biological systems. Its safety profile indicates that it should be handled with care, as with any chemical substance, but it is not intended for medical or biological use. The focus remains on its physical properties rather than any biochemical interactions .
The synthesis of Dowtherm Q involves the careful formulation of its constituent components—diphenylethane and alkylated aromatic hydrocarbons. These compounds are typically produced through processes such as alkylation and distillation, ensuring a high level of purity and performance characteristics necessary for effective heat transfer. The precise methods may vary by manufacturer, but the goal remains consistent: to create a stable and efficient thermal fluid suitable for high-temperature applications .
Dowtherm Q is employed across various industries due to its excellent thermal properties. Key applications include:
Its versatility makes it a preferred choice over traditional hot oils in many scenarios where high temperatures are required .
Several compounds share similarities with Dowtherm Q in terms of application as heat transfer fluids. Here are some notable examples:
| Compound Name | Composition | Maximum Operating Temperature | Unique Features |
|---|---|---|---|
| Therminol D | Alkylated aromatics | 650 °F (343 °C) | High thermal stability |
| Syltherm 800 | Synthetic organic compounds | 800 °F (427 °C) | Extremely high temperature tolerance |
| Heat Transfer Oil | Various hydrocarbons | Varies widely | Generally lower cost |
Uniqueness of Dowtherm Q: Unlike many traditional heat transfer oils that can degrade at elevated temperatures, Dowtherm Q maintains stability up to 625 °F (330 °C), making it particularly suited for applications requiring reliable performance without frequent fluid replacement .